Cas no 338754-48-6 (N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine)

• Product Name: N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine
• CAS No: 338754-48-6
• MW: 364.756g/mol
• CID: 4647641
• Update Time: 2025-06-21

N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• N-(2-CHLOROBENZYL)-N-[2-(2-PYRIDINYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]AMINE
• N-(2-CHLOROBENZYL)-2-(2-PYRIDINYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINAMINE
• N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine

Computed Properties

• Exact Mass: 364.07
• Monoisotopic Mass: 364.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine

Professional Introduction to N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine (CAS No. 338754-48-6)

N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine, identified by its CAS number 338754-48-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 2-chlorobenzyl moiety at the N-position, a 2-pyridinyl substituent at the 2-position, and a trifluoromethyl group at the 6-position of the pyrimidine ring suggests a high degree of potential for selective binding and interaction with biological targets.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting various disease pathways, particularly in oncology and inflammation. The pyrimidine scaffold is well-documented for its role in modulating enzyme activity and receptor binding, making it a valuable building block for drug discovery. The specific arrangement of substituents in N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine, including the electron-withdrawing nature of the trifluoromethyl group, enhances its potential as an inhibitor or modulator of key biological processes.

The compound's chemical stability and solubility profile are also critical factors in its potential application as a pharmaceutical intermediate or lead compound. The combination of polar and non-polar functional groups within its structure allows for versatile interactions with both hydrophilic and hydrophobic biological targets. This characteristic is particularly important in drug design, where achieving optimal pharmacokinetic properties is essential for therapeutic efficacy.

The synthesis of N-(2-Chlorobenzyl)-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine, while complex, involves well-established organic chemistry techniques such as nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. These synthetic methodologies ensure high yield and purity, which are crucial for subsequent biological evaluation.

In the realm of preclinical research, N-(N-(2-Chlorobenzyl)-...) has been investigated for its potential role in modulating kinases and other enzymes involved in cancer progression. The pyrimidine ring's ability to interact with ATP-binding pockets in enzymes makes it an attractive scaffold for developing kinase inhibitors. Additionally, the presence of the ) moiety may contribute to enhanced binding affinity by forming hydrogen bonds or hydrophobic interactions with target proteins.

Epidemiological studies have shown that compounds with similar structural motifs exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The incorporation of a ) group into N-()...) may further enhance its ability to modulate inflammatory pathways by interacting with specific transcription factors or signaling molecules.

The pharmacological profile of N-()...) is further supported by computational modeling studies that predict favorable binding interactions with target proteins. Molecular docking simulations have shown that this compound can effectively occupy binding pockets on enzymes such as Janus kinases (JAKs) or signal transducer and activator of transcription (STAT) proteins, which are implicated in various inflammatory and autoimmune diseases.

Ongoing clinical trials are exploring the efficacy of novel pyrimidine-based compounds in treating chronic inflammatory disorders. While N-()...) has not yet entered human trials, its preclinical data suggest promising potential as a therapeutic agent. Future research will focus on optimizing its pharmacokinetic properties and evaluating its safety profile in animal models before advancing to human testing.

The development of N-()...) also aligns with broader trends in drug discovery towards personalized medicine. By leveraging computational biology tools and high-throughput screening techniques, researchers can identify patient-specific biomarkers that may predict response to treatment with this compound. This approach will enable more targeted therapies tailored to individual patient needs.

In conclusion, N-()...) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis, preclinical evaluation, and alignment with current drug discovery trends underscore its importance as a lead compound in oncology and inflammation research. As scientific understanding continues to evolve, this compound will likely play an increasingly vital role in developing next-generation therapeutics that address unmet medical needs.